5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- The synthesis of β-dialkylaminoethyl esters of 2,5-disubstituted pyrimidine-4-carboxylic acids, including 5-bromo derivatives, has been explored, highlighting their potential as intermediates for further chemical modifications (Grant, Seemann, & Winthrop, 1956).
- Research has developed efficient synthesis routes for various pyrimidine derivatives, including those with bromo substitutions, which serve as key intermediates for creating biologically active molecules (Aquino et al., 2017).
Antiviral Activities
- 5-Substituted pyrimidines have been studied for their antiviral properties. Specifically, derivatives of 5-bromo-2,4-diaminopyrimidines have shown marked inhibitory effects on retrovirus replication in cell culture, demonstrating potential therapeutic applications (Hocková et al., 2003).
Chemical Reactions and Mechanisms
- Studies on the reactions of substituted methoxy- and methylthio-pyrimidines, including those with 5-bromo substituents, have provided valuable insights into the mechanisms of aminolysis reactions, contributing to the understanding of pyrimidine chemistry (Brown & Forster, 1966).
Application in Synthesis of Heterocycles
- The use of 5-bromo derivatives in the synthesis of novel heterocyclic compounds, including those with potential antiprotozoal activity, illustrates the versatility of these compounds in medicinal chemistry (Ismail et al., 2004).
Structural and Synthetic Studies
- Research into the structural characterization and synthesis of pyrimidine derivatives, such as 4-bromo-3,5-dihydroxybenzoic acid, underscores the importance of these compounds as intermediates for preparing pyrimidine medicaments, demonstrating their role in drug development (Xu Dong-fang, 2000).
properties
IUPAC Name |
5-bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O3/c1-13-3-5-9-2-4(8)6(10-5)7(11)12/h2H,3H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCDRTBDMOTYRNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=NC=C(C(=N1)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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